diisopropyl 5-[(3-methoxybenzoyl)amino]-3-methyl-2,4-thiophenedicarboxylate

• IUPAC Name: dipropan-2-yl 5-[(3-methoxybenzoyl)amino]-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C21H25NO6S/c1-11(2)27-20(24)16-13(5)17(21(25)28-12(3)4)29-19(16)22-18(23)14-8-7-9-15(10-14)26-6/h7-12H,1-6H3,(H,22,23)
• InChI Key: KFGSCJWUKUHYQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC(C)C)NC(=O)C2=CC(=CC=C2)OC)C(=O)OC(C)C
• Molecular Formula: C21H25NO6S
• DSSTOX Substance ID: DTXSID00362332
• Molecular Weight: 419.5 g/mol
• CAS RN: 6104-88-7

Description

Diisopropyl 5-[(3-methoxybenzoyl)amino]-3-methyl-2,4-thiophenedicarboxylate, also known as DMTD, is a synthetic compound that has been the subject of extensive research in recent years. This compound has shown promising results in a variety of scientific applications, including cancer research, drug development, and neuropharmacology. In

Mechanism of Action

The mechanism of action of diisopropyl 5-[(3-methoxybenzoyl)amino]-3-methyl-2,4-thiophenedicarboxylate is not fully understood, but it is believed to work through a variety of pathways. One proposed mechanism is the inhibition of the NF-κB pathway, which is involved in inflammation and cell survival. This compound has also been shown to activate the Nrf2 pathway, which is involved in antioxidant defense and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce angiogenesis. In neuropharmacology, this compound has been shown to reduce oxidative stress and inflammation in the brain, and improve cognitive function. In drug development, this compound has been shown to have good pharmacokinetic properties, including good oral bioavailability and low toxicity.

Advantages and Limitations for Lab Experiments

Diisopropyl 5-[(3-methoxybenzoyl)amino]-3-methyl-2,4-thiophenedicarboxylate has several advantages for lab experiments, including its ease of synthesis, good purity, and good pharmacokinetic properties. However, there are also some limitations to using this compound in lab experiments, including its high cost, limited availability, and lack of long-term safety data.

Future Directions

There are several future directions for diisopropyl 5-[(3-methoxybenzoyl)amino]-3-methyl-2,4-thiophenedicarboxylate research, including further exploration of its anti-tumor properties, development of new drugs based on its structure, and investigation of its potential as a neuroprotective agent. Other areas of future research could include investigating the long-term safety of this compound, exploring its potential in other disease areas, and developing new synthesis methods to improve its yield and purity.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising results in a variety of scientific applications, including cancer research, drug development, and neuropharmacology. Its ease of synthesis, good pharmacokinetic properties, and promising biochemical and physiological effects make it a valuable compound for lab experiments and future research. However, further investigation is needed to fully understand its mechanism of action and potential as a therapeutic agent.

Synthesis Methods

Diisopropyl 5-[(3-methoxybenzoyl)amino]-3-methyl-2,4-thiophenedicarboxylate can be synthesized using a variety of methods, including the reaction of 3-methoxybenzoyl chloride with 2,4-thiophenedicarboxylic acid, followed by the addition of diisopropylamine and methyl iodide. This method has been shown to produce high yields of this compound with good purity.

Scientific Research Applications

Diisopropyl 5-[(3-methoxybenzoyl)amino]-3-methyl-2,4-thiophenedicarboxylate has been extensively studied in a variety of scientific applications, including cancer research, drug development, and neuropharmacology. In cancer research, this compound has shown promising results as an anti-tumor agent, inhibiting the growth and proliferation of cancer cells in vitro and in vivo. In drug development, this compound has been shown to have potential as a lead compound for the development of new drugs with improved pharmacological properties. In neuropharmacology, this compound has been shown to have neuroprotective effects, reducing oxidative stress and inflammation in the brain.